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Compound of Interest

Compound Name: 5-Chloro-2-hydroxynicotinonitrile
CAS No.: 1048913-62-7
Cat. No.: B1601947

Get Quote

Executive Summary

5-Chloro-2-hydroxynicotinonitrile (CAS 1048913-62-7), also known as 5-chloro-2-oxo-1,2-
dihydropyridine-3-carbonitrile, represents a "privileged scaffold" in medicinal chemistry. Its
structural trifecta—an electrophilic nitrile, a tautomeric hydroxy/oxo group, and a halogen
handle at the C-5 position—enables divergent synthesis of complex fused heterocycles,
particularly pyrido[2,3-d]pyrimidines (kinase inhibitors) and 1,8-naphthyridines.

This guide details the regioselective manipulation of this building block. We prioritize the
conversion to 2,5-dichloronicotinonitrile, a high-reactivity intermediate that allows for sequential
nucleophilic aromatic substitution (SNAr) at C-2 followed by transition-metal-catalyzed coupling
at C-5.

Chemical Profile & Handling

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1601947#bc-rfq
https://www.benchchem.com/product/b1601947/docs?utm_src=pdf-body#application-note-strategic-utilization-of-5-chloro-2-hydroxynicotinonitrile-in-heterocyclic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Specification Notes

5-Chloro-2-oxo-1,2- Exists in equilibrium with 2-
IUPAC Name _ o o
dihydropyridine-3-carbonitrile hydroxy tautomer.

Alternate CAS for derivatives:

CAS No. 1048913-62-7
2967-27-3 (non-chloro parent).
Mol. Weight 154.55 g/mol
) ) Hygroscopic; store under inert
Appearance Off-white to pale yellow solid
atmosphere.
. Poor solubility in non-polar
Solubility DMSO, DMF, hot MeOH
solvents (DCM, Hexanes).
) Releases toxic fumes (NOXx,
Hazards Irritant (H315, H319, H335)

HCI, HCN) upon combustion.

Strategic Reaction Map

The utility of 5-chloro-2-hydroxynicotinonitrile lies in its ability to serve as a hub for divergent
synthesis. The workflow below illustrates the primary pathways: Activation (Chlorination),
Functionalization (SNAr), and Annulation (Cyclization).
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Figure 1: Divergent synthetic workflow starting from 5-chloro-2-hydroxynicotinonitrile.

Detailed Protocols
Protocol A: Activation to 2,5-Dichloronicotinonitrile

The conversion of the C-2 hydroxyl group to a chloride is the critical gateway step. The C-2
chloride is significantly more reactive than the C-5 chloride, enabling regioselective substitution
later.
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Mechanism: The reaction proceeds via the formation of a dichlorophosphate intermediate. The
presence of the electron-withdrawing nitrile group at C-3 accelerates the nucleophilic attack of
chloride at C-2 but also makes the ring prone to hydrolysis if workup is not controlled.

Materials:

5-Chloro-2-hydroxynicotinonitrile (1.0 eq)

Phosphorus oxychloride (POCI3) (5.0 - 10.0 eq) [Solvent & Reagent]

Phosphorus pentachloride (PCI5) (0.1 eq) [Catalytic additive]

Optional: N,N-Diethylaniline (1.0 eq) [Base sponge for HCI]
Step-by-Step Procedure:

e Setup: In a flame-dried round-bottom flask equipped with a reflux condenser and a drying
tube (CaCl2), charge 5-chloro-2-hydroxynicotinonitrile.

» Addition: Carefully add POCI3 (neat). Caution: Exothermic. If using PCI5, add it as a solid

now.

o Reflux: Heat the mixture to 105-110 °C (gentle reflux) for 4—6 hours. Monitor by TLC
(System: 20% EtOAc/Hexanes). The starting material spot (baseline/polar) should disappear,
replaced by a less polar spot (Rf ~0.6).

e Quench (Critical):
o Cool the reaction mixture to room temperature.
o Remove excess POCI3 under reduced pressure (rotary evaporator with a caustic trap).

o Pour the viscous residue slowly onto crushed ice (approx. 10g ice per 1g substrate) with
vigorous stirring. Do not allow the temperature to rise above 10 °C to prevent hydrolysis of
the nitrile.

o Neutralization: Carefully adjust pH to ~7—-8 using saturated NaHCO3 solution.
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o Extraction: Extract immediately with Dichloromethane (DCM) (3 x volumes).

 Purification: Dry organic layer over anhydrous Na2S0O4, filter, and concentrate. The crude
2,5-dichloronicotinonitrile is often pure enough for the next step. If needed, recrystallize from
Hexanes/EtOAc.

Yield Expectation: 85-95%

Protocol B: Regioselective SNAr (Synthesis of 2-Amino-
5-chloronicotinonitrile)

This step exploits the electronic difference between C-2 and C-5. The C-2 position is activated
by the adjacent ring nitrogen and the ortho-nitrile group.

Materials:
e 2,5-Dichloronicotinonitrile (1.0 eq)
e Primary Amine (R-NH2) or Ammonia (1.1 eq)
o Base: Diisopropylethylamine (DIPEA) (1.2 eq)
e Solvent: Acetonitrile (ACN) or THF
Procedure:
 Dissolve 2,5-dichloronicotinonitrile in ACN (0.2 M).
o Add DIPEA followed by the amine at 0 °C.
» Allow to warm to room temperature. Stir for 2—4 hours.
o Note: If using volatile amines (e.g., methylamine), use a sealed tube.

o Workup: Evaporate solvent. Resuspend in water.[1][2][3] The product usually precipitates.
Filter and wash with cold water.
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Key Insight: The C-5 chlorine remains intact under these conditions (up to 60 °C), preserving it
for late-stage coupling.

Protocol C: Annulation to Pyrido[2,3-d]pyrimidine

This protocol describes the formation of the pyrimidine ring, a common motif in PIM-1 and
EGFR kinase inhibitors.

Reaction Logic: The nitrile nitrogen acts as the nucleophile for the cyclizing agent (e.qg.,
formamidine), followed by ring closure by the C-2 amine.

Materials:

e 2-Amino-5-chloronicotinonitrile (1.0 eq)

o Formamidine acetate (2.0 eq) [For C-H at position 2 of pyrimidine]
e Solvent: 2-Methoxyethanol or n-Butanol

Procedure:

Suspend the starting material and formamidine acetate in 2-methoxyethanol.

Heat to reflux (125 °C) for 12—16 hours.

Observation: The reaction often turns from a suspension to a clear solution, then precipitates
the product upon cooling.

Isolation: Cool to 0 °C. Filter the solid. Wash with cold ethanol and diethyl ether.

Mechanism Diagram:
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Figure 2: Mechanistic flow of the annulation reaction to form the fused bicyclic system.

Advanced Optimization: Late-Stage Suzuki Coupling

Once the fused system is built, the C-5 chlorine (now C-6 in the pyrido[2,3-d]pyrimidine
numbering) can be coupled.

Catalyst: Pd(dppf)CI2 or Pd(PPh3)4 (5 mol%)

Solvent: 1,4-Dioxane/Water (4:1)

Base: K2CO3 (2.0 eq)

Temperature: 90 °C (Microwave irradiation is highly recommended for 30 mins).

Troubleshooting Tip: If dehalogenation is observed (loss of Cl without coupling), switch to a
Buchwald precatalyst (e.g., XPhos Pd G2) and use anhydrous conditions (Toluene, K3P0O4).

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1601947/docs?utm_src=pdf-body-img#application-note-strategic-utilization-of-5-chloro-2-hydroxynicotinonitrile-in-heterocyclic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

o Synthesis of 2,5-Dichloronicotinonitrile

o Patent: Cain, M. H. (1993). Process for the synthesis of 2,6-dichloro-5-fluoronicotinic acid
and derivatives. US Patent 5,204,478. Link

o Context: Describes POCI3/PCI5 chlorination of hydroxy-nicotinic acid deriv

» Regioselective SNAr on Dichloropyridines: Journal: Koolman, H. F., et al. (2012).
Regioselective displacement of 2,5-dichloropyridines. Tetrahedron Letters, 53(15), 1961-
1964. Context: Establishes the reactivity order C-2 >> C-5.

e Pyrido[2,3-d]pyrimidine Synthesis

o Journal: Rashad, A. E., et al. (2010). Synthesis and anticancer activity of some novel
pyrazolo[3,4-d]pyrimidine and pyrido[2,3-d]pyrimidine derivatives. European Journal of
Medicinal Chemistry, 45(9), 4122-4128. Link

o Context: Protocol for cyclization using formamidine and other reagents.
e Suzuki Coupling on Chloro-Heterocycles

o Journal: Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions
of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Note: Strategic Utilization of 5-Chloro-2-
hydroxynicotinonitrile in Heterocyclic Synthesis]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1601947/docs#application-note-
strategic-utilization-of-5-chloro-2-hydroxynicotinonitrile-in-heterocyclic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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